Cas no 1310405-36-7 ((1,4-dimethyl-1h-indazol-5-yl)boronic Acid)

• Product Name: (1,4-dimethyl-1h-indazol-5-yl)boronic Acid
• CAS No: 1310405-36-7
• MF: C₉H₁₁BN₂O₂
• MW: 190.006841897964
• MDL: MFCD12028655
• CID: 1227531
• PubChem ID: 44119491
• Update Time: 2025-10-22

(1,4-dimethyl-1h-indazol-5-yl)boronic Acid Chemical and Physical Properties

Names and Identifiers

• (1,4-Dimethyl-1H-indazol-5-yl)boronic acid
• 1,4-Dimethyl-1H-indazol-5-yl-5-boronic acid
• D79747
• DB-197726
• CS-0056129
• SY067678
• 1,4-dimethyl-1H-indazol-5-yl-5-boronicacid
• 1310405-36-7
• SCHEMBL15011334
• 1,4-DIMETHYLINDAZOL-5-YLBORONIC ACID
• 1,4-Dimethyl-1H-indazole-5-boronic acid
• 1,4-dimethyl-indazole-5-boronic acid
• MFCD12028655
• (1,4-dimethylindazol-5-yl)boronic acid
• ATHVOUQWKYPARY-UHFFFAOYSA-N
• DTXSID10657261
• AKOS006315567
• AB89967
• Boronic acid, B-(1,4-dimethyl-1H-indazol-5-yl)-
• B-(1,4-dimethyl-1h-indazol-5-yl)boronic acid
• PS-9409
• (1,4-dimethyl-1h-indazol-5-yl)boronic Acid

• MDL： MFCD12028655
• Inchi： 1S/C9H11BN2O2/c1-6-7-5-11-12(2)9(7)4-3-8(6)10(13)14/h3-5,13-14H,1-2H3
• InChI Key： ATHVOUQWKYPARY-UHFFFAOYSA-N
• SMILES： OB(C1C=CC2=C(C=NN2C)C=1C)O

Computed Properties

• Exact Mass: 190.0913578g/mol
• Monoisotopic Mass: 190.0913578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.3Ų

Additional information on (1,4-dimethyl-1h-indazol-5-yl)boronic Acid

Introduction to (1,4-Dimethyl-1H-Indazol-5-yl)Boronic Acid (CAS No. 1310405-36-7)

(1,4-Dimethyl-1H-indazol-5-yl)boronic acid is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its CAS number 1310405-36-7, is a derivative of indazole, featuring a boronic acid functional group at the 5-position. The presence of this boronic acid moiety makes it a valuable intermediate in various synthetic applications, particularly in Suzuki-Miyaura cross-coupling reactions, which are widely employed in the construction of complex organic molecules.

The< strong>1,4-dimethyl-1H-indazol-5-yl moiety of this compound contributes to its unique electronic and steric properties, making it an attractive building block for the development of novel pharmaceuticals and functional materials. Boronic acids, in general, are known for their ability to form stable complexes with diols and other polyhydroxy compounds, a property that has been exploited in various biotechnological applications. The specific structure of (1,4-dimethyl-1H-indazol-5-yl)boronic acid allows for precise molecular engineering, enabling the synthesis of targeted molecules with enhanced biological activity.

In recent years, there has been a surge in research focused on the development of boronic acid derivatives as therapeutic agents. These compounds have shown promise in treating a variety of diseases, including cancer and inflammatory disorders. The< strong>1,4-dimethyl-1H-indazol-5-yl group in (1,4-dimethyl-1H-indazol-5-yl)boronic acid is particularly noteworthy for its ability to modulate biological pathways by interacting with specific target proteins. This interaction can lead to the inhibition or activation of enzymatic activities, thereby influencing disease progression.

One of the most compelling applications of this compound is in the field of drug discovery. The boronic acid functional group facilitates the formation of covalent bonds with other molecules, allowing for the creation of highly specific drug candidates. For instance, researchers have utilized (1,4-dimethyl-1H-indazol-5-yl)boronic acid as a key intermediate in the synthesis of protease inhibitors, which are crucial for treating conditions such as HIV and hepatitis C. The< strong>1,4-dimethyl-1H-indazol-5-yl moiety provides the necessary steric hindrance to ensure high selectivity and efficacy.

The< strong>CAS number 1310405-36-7 is a unique identifier for this compound, ensuring that researchers can accurately reference and purchase it for their studies. This standardized classification system is essential for maintaining consistency in scientific literature and industrial applications. The compound's properties have been extensively studied in various laboratory settings, providing a robust foundation for further research and development.

In addition to its pharmaceutical applications, (1,4-dimethyl-1H-indazol-5-yl)boronic acid has found utility in materials science. Boron-containing compounds are known for their exceptional thermal stability and electronic properties, making them suitable for use in advanced materials such as liquid crystals and organic semiconductors. The< strong>1,4-dimethyl-1H-indazol-5-y